2-[2-(2-Chloroethoxy)phenyl]-[1,3]-dioxolane

• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 2-[2-(2-chloroethoxy)phenyl]-1,3-dioxolane
• InChI: InChI=1S/C11H13ClO3/c12-5-6-13-10-4-2-1-3-9(10)11-14-7-8-15-11/h1-4,11H,5-8H2
• InChI Key: FLFDNRLSQRWIPX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC=C2OCCCl

Description

2-[2-(2-Chloroethoxy)phenyl]-[1,3]-dioxolane is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 46.5 g of 2-(2-chloroethyloxy)benzaldehyde and 33.2 g of ethylene glycol in 500 ml of benzene in added 0.5 ml of 85% phosphoric acid, and the mixture is refluxed with stirring for about 18 hours while removing the produced water. After the reaction, the reaction mixture is cooled with ice and is made alkaline with saturated sodium bicarbonate solution to separate into two layers. The benzene layer is taken, washed with saturated saline solution, dried and then distilled to remove the solvent. The crude product thus obtained is distilled to give 56 g of 2-(2-chloroethyloxy)benzaldehyde ethyleneacetal (yield: 97%) as a colorless oil. b.p. 130°-135° C./0.3 mmHg.